N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• InChI: InChI=1S/C24H21N3O2/c1-16-12-13-19(14-17(16)2)25-22(28)15-27-21-11-7-6-10-20(21)23(26-24(27)29)18-8-4-3-5-9-18/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key: FIMYECWPHUGCRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4)C
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, also known as DMXAA, is a small molecule with potential anti-tumor properties. It was first synthesized in the 1980s and has since undergone extensive research to determine its mechanism of action and potential applications in cancer treatment.

Scientific Research Applications

Structural and Spectroscopic Analysis

Structural Aspects and Inclusion Compounds

Studies have explored the structural characteristics of similar amide-containing isoquinoline derivatives, highlighting their ability to form crystalline salts and inclusion compounds with other molecules. Such compounds exhibit enhanced fluorescence emission, indicating potential applications in fluorescence-based assays and sensors (Karmakar, Sarma, & Baruah, 2007).

Vibrational Spectroscopy and Molecular Docking

Research incorporating DFT calculations and experimental vibrational spectroscopy (FT-IR and FT-Raman) has been conducted to understand the molecular structure and properties better. These studies are crucial for predicting how such compounds interact with biological targets, supported by molecular docking results that suggest potential inhibitory activity against specific biomolecules (El-Azab et al., 2016).

Biomedical Applications

Antitumor Activity

A novel series of quinazolinone analogues, including structures related to N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, has been synthesized and evaluated for antitumor activity. Some compounds have shown promising results against various cancer cell lines, indicating the potential for developing new anticancer agents. Molecular docking studies have also been performed to understand their mode of action at the molecular level (Al-Suwaidan et al., 2016).

Antimicrobial Activity

The synthesis and characterization of quinazoline derivatives with potential antimicrobial properties have been reported. These compounds have been evaluated against various bacterial and fungal strains, demonstrating the chemical class's broad-spectrum antimicrobial efficacy. Such studies are essential for discovering new antimicrobial agents in response to growing antibiotic resistance (Desai, Shihora, & Moradia, 2007).